Cas no 165383-56-2 (1-Butanol, 2-(aminomethyl)-3-methyl-2-(1-methylethyl)-)

• Product Name: 1-Butanol, 2-(aminomethyl)-3-methyl-2-(1-methylethyl)-
• CAS No: 165383-56-2
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 110595
• Update Time: 2024-01-24

1-Butanol, 2-(aminomethyl)-3-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-(aminomethyl)-3-methyl-2-(1-methylethyl)-
• 1-Butanol, 2-(aminomethyl)-3-methyl-2-(1-methylethyl)-

• Inchi： 1S/C9H21NO/c1-7(2)9(5-10,6-11)8(3)4/h7-8,11H,5-6,10H2,1-4H3
• InChI Key： CPXKOSDOYBLVCD-UHFFFAOYSA-N
• SMILES： C(O)C(CN)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 159.16243
• Monoisotopic Mass: 159.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines